Controlled combustion synthesis and properties of fine-particle NASICON materials
Journal of Materials Chemistry Pub Date: DOI: 10.1039/JM9940400491
Abstract
Fine-particle NASICON materials, Na1 +xZr2P3 –xSixO12(where x= 0.0, 0.5, 1.0, 1.5, 2.0 and 2.5), have been prepared by controlled combustion of an aqueous solution containing stoichiometric amounts of sodium nitrate, zirconyl nitrate, ammonium perchlorate, diammonium hydrogen phosphate, fumed silica and carbonohydrazide. Formation of NASICON has been confirmed by powder XRD, 29Si NMR and IR spectroscopy. These NASICON powders are fine (average agglomerate size 5–12 µm) with a surface area varying from 8 to 30 m2 g–1. NASICON powders pelletized and sintered at 1100–1200 °C for 5 h achieved 90–95% theoretical density and show fine-grain microstructure. The coefficient of thermal expansion of sintered NASICON compact was measured up to 500 °C and changes from –3.4 ×10–6 to 4.1 × 10–6 K–1. The conductivity of sintered Na3Zr2PSi2O12 compact at 300 °C is 0.236 Ω–1 cm–1.
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